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Compound Name: Fipsomin

Cat. No.: B12392332 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fipsomin is a novel, potent, and selective small molecule inhibitor of Janus Kinase 2 (JAK2), a

key enzyme in the JAK-STAT signaling pathway.[1][2][3] Dysregulation of this pathway is

implicated in a variety of autoimmune and inflammatory diseases.[1][3][4] This document

provides detailed protocols for assessing the in vitro and in vivo efficacy of Fipsomin, offering

a framework for its preclinical evaluation as a therapeutic agent for inflammatory conditions.

Fipsomin's Mechanism of Action: Targeting the
JAK-STAT Pathway
The JAK-STAT signaling cascade is crucial for transmitting signals from extracellular cytokines

and growth factors to the nucleus, leading to the transcription of genes involved in immunity,

inflammation, and cell proliferation.[2][3] Fipsomin exerts its therapeutic effect by inhibiting

JAK2, thereby preventing the phosphorylation and activation of STAT proteins. This disruption

of the signaling cascade is hypothesized to ameliorate the inflammatory response in relevant

disease models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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